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Compound of Interest

Compound Name: 1-Bromo-3,5-dinitrobenzene

Cat. No.: B094040 Get Quote

An In-depth Technical Guide to 1-Bromo-3,5-
dinitrobenzene
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of 1-Bromo-3,5-dinitrobenzene. The information is intended for

researchers, scientists, and professionals in the fields of chemical synthesis and drug

development.

Chemical Structure and Properties
1-Bromo-3,5-dinitrobenzene is an aromatic compound with the chemical formula

C₆H₃BrN₂O₄.[1][2] Its structure consists of a benzene ring substituted with one bromine atom

and two nitro groups at positions 1, 3, and 5, respectively.

Table 1: Chemical and Physical Properties of 1-Bromo-3,5-dinitrobenzene
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Property Value Reference

Molecular Formula C₆H₃BrN₂O₄ [1][2]

Molecular Weight 247.00 g/mol [2][3]

CAS Number 18242-39-2 [1][2]

Appearance
White to light yellow

powder/crystal
[2]

Melting Point 75-76 °C [4]

Boiling Point 309.335 °C at 760 mmHg [4]

Density 1.910 g/cm³ [4]

Solubility
Slightly soluble in water.

Soluble in methanol.
[1][4]

Flash Point 140.881 °C [4]

Vapor Pressure 0.00117 mmHg at 25°C [4]

Table 2: Spectroscopic Data of 1-Bromo-3,5-dinitrobenzene

Spectroscopy Data Reference

¹H NMR

Spectra available, detailed

peak list to be confirmed by

experimental data.

[5][6]

IR Spectroscopy

Spectra available, detailed

peak list to be confirmed by

experimental data.

Mass Spectrometry

Predicted m/z values: [M+H]⁺:

246.93491, [M+Na]⁺:

268.91685, [M-H]⁻: 244.92035

[7]

Synthesis of 1-Bromo-3,5-dinitrobenzene
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The primary method for the synthesis of 1-Bromo-3,5-dinitrobenzene is the electrophilic

bromination of 1,3-dinitrobenzene. An alternative method involves the Hunsdiecker reaction of

silver 3,5-dinitrobenzoate.

Experimental Protocol: Bromination of 1,3-
Dinitrobenzene
This protocol is based on the reaction of 1,3-dinitrobenzene with N-bromosuccinimide (NBS) in

the presence of concentrated sulfuric acid.[1]

Materials:

1,3-Dinitrobenzene

N-Bromosuccinimide (NBS)

Concentrated Sulfuric Acid

Ice water

Dichloromethane

Saturated brine solution

Anhydrous magnesium sulfate

Procedure:

In a reaction vessel, dissolve 30.0 g (0.18 mol) of 1,3-dinitrobenzene in 180 mL of

concentrated sulfuric acid.

Heat the solution to 80°C, maintaining the temperature between 80-90°C.

In 9 batches, add 44.5 g (0.25 mol) of N-bromosuccinimide (NBS) to the solution over a

period of 30 minutes.

After the addition is complete, allow the reaction to proceed for the full 30 minutes.
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Cool the reaction mixture to room temperature.

Pour the cooled mixture into 600 mL of ice water to precipitate the product.

Filter the white precipitate, wash it with water, and dry it to obtain 1-Bromo-3,5-
dinitrobenzene. A yield of approximately 93.7% can be expected.[1]

For further purification, the crude product can be recrystallized from a suitable solvent or

purified by column chromatography.[1]

Logical Workflow for the Synthesis of 1-Bromo-3,5-
dinitrobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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